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Compound of Interest

Compound Name: (2S,4S)-(+)-2,4-Pentanediol

Cat. No.: B1311130

CAS Number: 72345-23-4 Synonyms: (2S,4S)-(+)-2,4-Dihydroxypentane

This guide provides comprehensive technical information on (2S,4S)-(+)-2,4-Pentanediol, a
versatile chiral building block essential for researchers, scientists, and professionals in drug
development and fine chemical synthesis.

Chemical and Physical Properties

(2S,4S)-(+)-2,4-Pentanediol is a chiral diol recognized for its unique stereochemistry, which is

instrumental in asymmetric synthesis.[1] Its physical and chemical properties are summarized
below.
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Property Value Reference
Molecular Formula CsH1202 [2][3]
Molecular Weight 104.15 g/mol [3114]
Appearance White to off-white crystalline 3]
powder

Melting Point 45 -51°C [31[5]
Boiling Point 201 -202 °C [2]

Density 0.95 g/mL at 25 °C [2]

Optical Rotation

[0]2°/D = +54° (c=10 in EtOH)

[3]

Refractive Index (n2°/D) 1.435 [2]
Solubility Fully miscible in water. [2]
Purity Typically = 98% (GC) [3][6]

Synthesis and Production

The most efficient method for producing enantiomerically pure (2S,4S)-(+)-2,4-Pentanediol is

through the catalytic asymmetric hydrogenation of acetylacetone (2,4-pentanedione).[4][7] This

process is highly valued for its ability to achieve high enantiomeric excess (>99%).[4]

Key Synthesis Method: Asymmetric Hydrogenation of Acetylacetone.

This reaction is commonly catalyzed by a Ruthenium-BINAP complex, such as [RuzCla((R)-

BINAP)2(NEts)], which is considered a gold standard for this transformation.[4] The process

operates under mild temperature and pressure conditions, making it suitable for industrial-scale

production.[4] An alternative approach involves the use of ketoreductase (KRED) enzymes for

the asymmetric reduction of acetylacetone, which is a powerful technique for synthesizing

chiral diols.[8]

Below is a generalized experimental protocol for the catalytic hydrogenation.

Experimental Protocol: Asymmetric Hydrogenation of Acetylacetone
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Objective: To synthesize (2S,4S)-(+)-2,4-Pentanediol with high enantiomeric purity.
Materials:

o Acetylacetone (2,4-pentanedione)

o Ruthenium-BINAP catalyst (e.g., [RuzCla((R)-BINAP)2(NEt3)])

e Methanol (or other suitable solvent)

e Hydrogen gas (H2)

o Reaction vessel (autoclave) suitable for hydrogenation

o Standard laboratory glassware and purification equipment (e.g., distillation apparatus,
chromatography columns)

Procedure:

Catalyst Preparation & Reaction Setup: In a glovebox or under an inert atmosphere, charge
the autoclave with the Ruthenium-BINAP catalyst and the solvent (e.g., methanol).

o Substrate Addition: Add the substrate, acetylacetone, to the reaction vessel.

e Hydrogenation: Seal the autoclave and purge it several times with hydrogen gas. Pressurize
the vessel to the desired Hz pressure and begin stirring. Maintain the reaction at a controlled
temperature.

» Reaction Monitoring: Monitor the reaction progress by taking aliquots and analyzing them
using techniques such as Gas Chromatography (GC) or Thin Layer Chromatography (TLC)
to confirm the consumption of the starting material.

o Work-up: Once the reaction is complete, carefully depressurize the autoclave. Filter the
reaction mixture to remove the catalyst.

 Purification: Remove the solvent from the filtrate under reduced pressure. The crude product
can be purified by distillation or column chromatography to yield pure (2S,4S)-(+)-2,4-
Pentanediol.
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o Characterization: Confirm the identity and purity of the final product using NMR
spectroscopy, and determine the enantiomeric excess using chiral GC or HPLC.
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Applications in Research and Development

(2S,4S)-(+)-2,4-Pentanediol is a cornerstone in modern asymmetric synthesis, primarily
utilized for its C2 symmetry and the reactivity of its hydroxyl groups.

o Chiral Auxiliary: It serves as a powerful chiral auxiliary, a molecule temporarily incorporated
into a synthesis to guide a chemical reaction towards a specific stereoisomer.[1][3] After the
desired stereocenter is created, the auxiliary can be cleaved and recycled.
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» Chiral Ligand Synthesis: The diol is a precursor for synthesizing chiral ligands, which are
crucial in catalysis for producing enantiomerically pure compounds.[8]

e Pharmaceutical Development: As a versatile building block, it is used in the synthesis of
pharmaceuticals, helping to enhance drug efficacy and stability by controlling
stereochemistry.[3][4]

o Material Science: It can be used as a monomer in the synthesis of biodegradable polymers
with potential applications in drug delivery and sustainable materials.[4]
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Safety and Handling

Proper handling of (2S,4S)-(+)-2,4-Pentanediol is crucial to ensure laboratory safety. The
following guidelines are based on standard Safety Data Sheets (SDS).
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Aspect

Recommendation

Reference

Personal Protective Equipment
(PPE)

Wear protective gloves, safety
glasses, and a lab coat. A dust
respirator should be used if

dust is generated.

[6]

Handling

Handle in a well-ventilated
area. Use a local exhaust
system if dust or aerosols will
be generated. Avoid contact
with skin, eyes, and clothing.
Wash hands thoroughly after
handling.

[6]

Storage

Keep container tightly closed.
Store in a dry, cool, and well-
ventilated place between 2°C
and 8°C.

[3][6]

First Aid (Inhalation)

Remove victim to fresh air and
keep at rest. Seek medical

attention if you feel unwell.

[6]

First Aid (Skin Contact)

Remove contaminated clothing
immediately. Rinse skin with
water. If irritation or rash

occurs, seek medical attention.

[6]

First Aid (Eye Contact)

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing. If
eye irritation persists, seek

medical attention.

[6]

First Aid (Ingestion)

Rinse mouth. Seek medical

attention if you feel unwell.

[6]
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Quality Control

Ensuring the purity and stereochemical integrity of (2S,4S)-(+)-2,4-Pentanediol is critical for its
successful application. A typical quality control workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.chemimpex.com/products/39597
https://www.chembk.com/en/chem/(2S,4S)-pentane-2,4-diol
https://www.chemimpex.com/es/products/39597
https://www.smolecule.com/products/s726273
https://www.krinslifescienceslab.ca/product/2s4s-24-pentanediol-extrapure-99/
https://www.tcichemicals.com/BE/en/sds/P1412_EU_6N.pdf
https://en.wikipedia.org/wiki/Acetylacetone
https://www.researchgate.net/publication/367134857_Enzymatic_2R4R-Pentanediol_Synthesis_-_Putting_a_Bottle_on_the_Table
https://www.benchchem.com/product/b1311130#2s-4s-2-4-pentanediol-cas-number-72345-23-4
https://www.benchchem.com/product/b1311130#2s-4s-2-4-pentanediol-cas-number-72345-23-4
https://www.benchchem.com/product/b1311130#2s-4s-2-4-pentanediol-cas-number-72345-23-4
https://www.benchchem.com/product/b1311130#2s-4s-2-4-pentanediol-cas-number-72345-23-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1311130?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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